molecular formula C12H14BrNO2 B15366611 1-(4-Bromo-3-methoxyphenyl)piperidin-2-one

1-(4-Bromo-3-methoxyphenyl)piperidin-2-one

Cat. No.: B15366611
M. Wt: 284.15 g/mol
InChI Key: CIHBROXUBRTIQA-UHFFFAOYSA-N
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Description

1-(4-Bromo-3-methoxyphenyl)piperidin-2-one is a heterocyclic compound featuring a piperidin-2-one core substituted with a 4-bromo-3-methoxyphenyl group. This compound serves as a key intermediate in pharmaceutical synthesis, particularly in the development of kinase inhibitors and anticoagulants .

Properties

Molecular Formula

C12H14BrNO2

Molecular Weight

284.15 g/mol

IUPAC Name

1-(4-bromo-3-methoxyphenyl)piperidin-2-one

InChI

InChI=1S/C12H14BrNO2/c1-16-11-8-9(5-6-10(11)13)14-7-3-2-4-12(14)15/h5-6,8H,2-4,7H2,1H3

InChI Key

CIHBROXUBRTIQA-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)N2CCCCC2=O)Br

Origin of Product

United States

Biological Activity

1-(4-Bromo-3-methoxyphenyl)piperidin-2-one, a compound with significant potential in medicinal chemistry, has drawn attention due to its diverse biological activities. This article explores its mechanisms of action, biological effects, and relevant case studies, supported by data tables and research findings.

  • Molecular Formula : C12H16BrNO
  • Molecular Weight : 270.17 g/mol
  • IUPAC Name : 2-(4-bromo-3-methoxyphenyl)piperidine
  • Canonical SMILES : COC1=C(C=CC(=C1)C2CCCCN2)Br

The biological activity of 1-(4-Bromo-3-methoxyphenyl)piperidin-2-one is primarily attributed to its interaction with various molecular targets, including receptors and enzymes. The presence of the bromine atom and methoxy group enhances its binding affinity, influencing its pharmacological effects. It may act through competitive inhibition or allosteric modulation, affecting pathways involved in cell signaling and metabolic processes .

Antimicrobial Activity

Research has demonstrated that piperidine derivatives exhibit varying degrees of antimicrobial activity. In studies comparing several derivatives, 1-(4-Bromo-3-methoxyphenyl)piperidin-2-one showed notable effectiveness against various bacterial strains.

Bacterial Strain Minimum Inhibitory Concentration (MIC)
Bacillus cereus1.5 mg/mL
Staphylococcus aureus1.5 mg/mL
Escherichia coli1.5 mg/mL
Klebsiella pneumoniae1.5 mg/mL

The compound's structure influences its antibacterial properties, with the bromine substitution enhancing activity against Gram-positive bacteria .

Antioxidant Activity

In addition to antimicrobial properties, this compound exhibits significant antioxidant activity. Studies indicate that it can scavenge free radicals effectively, contributing to its potential use in preventing oxidative stress-related diseases.

Antileukemic Activity

Recent investigations into the antileukemic properties of related compounds have shown promising results. For instance, derivatives similar to 1-(4-Bromo-3-methoxyphenyl)piperidin-2-one were evaluated against human leukemic cell lines (K562 and CEM), revealing IC50 values ranging from 1.6 to 8.0 μM for certain derivatives . This suggests that modifications in the piperidine structure can lead to enhanced antiproliferative effects.

Study on Antimicrobial Properties

A study conducted by Naicker et al. evaluated several piperidine derivatives for their antimicrobial efficacy against ten bacterial strains. The results indicated that compounds with electron-withdrawing groups like bromine exhibited stronger inhibition zones compared to those with electron-donating groups .

Study on Antioxidant Capacity

Another study assessed the antioxidant potential of various piperidine derivatives, demonstrating that compounds similar to 1-(4-Bromo-3-methoxyphenyl)piperidin-2-one displayed scavenging capacities greater than 49% at concentrations of 1 mg/mL compared to standard antioxidants like Rutin .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1-(4-Bromo-3-methoxyphenyl)piperidin-2-one with structurally related piperidin-2-one derivatives, emphasizing substituent effects, molecular properties, and biological activities:

Compound Name Substituents Molecular Weight (g/mol) Key Properties/Activities References
1-(4-Bromo-3-methoxyphenyl)piperidin-2-one 4-Br, 3-OCH3 ~285.15 (calculated) Intermediate for anticoagulants/kinase inhibitors; moderate lipophilicity
1-(4-Bromophenyl)piperidin-2-one 4-Br 242.12 Simpler structure; used in cross-coupling reactions
1-(4-Iodophenyl)piperidin-2-one 4-I 301.12 Higher molecular weight; potential radiopharmaceutical applications
1-(4-Nitrophenyl)piperidin-2-one 4-NO2 220.22 Electron-withdrawing nitro group; alters ring reactivity
1-(2-Amino-4-bromophenyl)piperidin-2-one 2-NH2, 4-Br 269.14 Electron-donating amino group; improved solubility
1-(4-Bromo-3-(trifluoromethyl)phenyl)piperidin-2-one 4-Br, 3-CF3 336.13 Enhanced lipophilicity; potential CNS penetration

Key Findings:

Substituent Effects on Activity :

  • Methoxy Group (OCH3) : Enhances selectivity in enzyme inhibition (e.g., G9a histone methyltransferase) due to moderate electron-donating effects and steric bulk .
  • Bromine (Br) : Participates in halogen bonding with biological targets, improving binding affinity .
  • Trifluoromethyl (CF3) : Increases lipophilicity (logP > 3), favoring blood-brain barrier penetration but reducing aqueous solubility .

Pharmacological Potential: Analogs like compound 27 (1-(3-fluoro-4-(((1-phenyl-1H-1,2,3-triazol-4-yl)methyl)amino)phenyl)piperidin-2-one) demonstrate dual anticoagulant activity (FXa inhibition) with logP < 5, suggesting oral bioavailability . The methoxy group in 1-(4-Bromo-3-methoxyphenyl)piperidin-2-one may similarly optimize pharmacokinetic properties (e.g., logS, logBB) for drug development .

Synthetic Accessibility :

  • Microwave-assisted synthesis (e.g., ) improves yield and efficiency for piperidin-2-one derivatives compared to traditional methods .
  • Palladium-catalyzed cross-coupling reactions are critical for introducing aryl halide substituents .

Nitro-substituted analogs (e.g., 1-(4-nitrophenyl)piperidin-2-one) may exhibit higher reactivity and toxicity .

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